Cas no 1070761-76-0 (3-Fluoro-2-methyl-4-(trifluoromethyl)benzoic acid)

• Product Name: 3-Fluoro-2-methyl-4-(trifluoromethyl)benzoic acid
• CAS No: 1070761-76-0
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• CID: 4570300
• PubChem ID: 57457765
• Update Time: 2025-07-31

3-Fluoro-2-methyl-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-methyl-4-(trifluoromethyl)benzoic acid
• AT12885
• 3-fluoro-2-methyl-4-trifluoromethylbenzoic acid
• Z1795817935
• 3-Fluoro-2-methyl-4-(trifluoromethyl)benzoic acid

• Inchi： 1S/C9H6F4O2/c1-4-5(8(14)15)2-3-6(7(4)10)9(11,12)13/h2-3H,1H3,(H,14,15)
• InChI Key： JECYHAUUPAXQEF-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(C(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes